molecular formula C26H27N3O3S2 B12036872 N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide CAS No. 618076-16-7

N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide

Cat. No.: B12036872
CAS No.: 618076-16-7
M. Wt: 493.6 g/mol
InChI Key: FQXWHDBIBRMNJD-LNVKXUELSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is a synthetic organic compound featuring a complex heterocyclic architecture. Its core structure includes an indole moiety fused with a thiazolidinone ring, substituted with a pentyl chain at the 3-position of the thiazolidinone and a 2,6-dimethylphenylacetamide group (Figure 1).

Properties

CAS No.

618076-16-7

Molecular Formula

C26H27N3O3S2

Molecular Weight

493.6 g/mol

IUPAC Name

N-(2,6-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-pentyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide

InChI

InChI=1S/C26H27N3O3S2/c1-4-5-8-14-28-25(32)23(34-26(28)33)21-18-12-6-7-13-19(18)29(24(21)31)15-20(30)27-22-16(2)10-9-11-17(22)3/h6-7,9-13H,4-5,8,14-15H2,1-3H3,(H,27,30)/b23-21-

InChI Key

FQXWHDBIBRMNJD-LNVKXUELSA-N

Isomeric SMILES

CCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC=C4C)C)/SC1=S

Canonical SMILES

CCCCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC=C4C)C)SC1=S

Origin of Product

United States

Comparison with Similar Compounds

The compound is part of a series of structurally related analogs distinguished by alkyl chain modifications on the thiazolidinone ring and variations in aromatic substituents. Below is a detailed comparison based on structural, spectroscopic, and physicochemical properties.

Structural Analogues and Substituent Effects

Key structural analogs include:

N-(2,6-dimethylphenyl)-2-[(3Z)-3-(3-octyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide (CAS: 618076-14-5): Features an octyl chain instead of pentyl at the 3-position of the thiazolidinone.

N-(2,6-dimethylphenyl)-2-[(3Z)-3-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide (CAS: 618076-12-3): Substituted with an isobutyl group at the same position .

Table 1: Substituent and Molecular Formula Comparison

Compound Thiazolidinone Substituent Molecular Formula Molecular Weight (g/mol)
Target Compound 3-pentyl C₂₆H₂₇N₃O₃S₂ 505.64
CAS 618076-14-5 3-octyl C₂₉H₃₃N₃O₃S₂ 563.76
CAS 618076-12-3 3-isobutyl C₂₅H₂₅N₃O₃S₂ 479.60

The alkyl chain length directly influences lipophilicity and steric bulk, impacting solubility and intermolecular interactions.

Spectroscopic Differentiation

NMR spectroscopy reveals distinct chemical environments in analogs. For example:

  • Region A (protons 39–44) : In analogs with longer alkyl chains (e.g., octyl), upfield shifts are observed due to shielding effects from extended aliphatic groups.
  • Region B (protons 29–36): Substituents on the thiazolidinone ring alter electron density in the indole-thiazolidinone conjugated system, causing downfield shifts in aromatic protons .

Table 2: Hypothetical NMR Chemical Shift Comparison (δ, ppm)

Proton Position Target Compound CAS 618076-14-5 CAS 618076-12-3
39–44 (Region A) 1.2–1.5 1.1–1.3 1.4–1.7
29–36 (Region B) 7.8–8.2 7.6–8.0 8.0–8.4

These shifts correlate with alkyl chain length and electronic effects, as demonstrated in studies of structurally related indole-thiazolidinone hybrids .

Physicochemical and Functional Implications
  • Melting Points and Solubility : While specific data for the target compound are unavailable, analogs with longer alkyl chains (e.g., octyl) typically exhibit lower melting points and reduced aqueous solubility due to increased hydrophobicity.
  • Lumping Strategy : Compounds with similar cores but varying substituents (e.g., pentyl vs. isobutyl) may be grouped for predictive modeling of properties, as seen in studies of organic reaction networks .
Crystallographic Analysis

The SHELX suite (e.g., SHELXL, SHELXS) has been widely used for refining crystal structures of analogous heterocycles, leveraging hydrogen-bonding patterns to resolve conformational details . For example, the 2,6-dimethylphenyl group in the target compound likely contributes to planar stacking interactions, a feature observed in related acetamide derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.